8-(2-(2-hydroxyethoxy)ethyl)-1,7-dimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[2-(2-hydroxyethoxy)ethyl]-4,7-dimethyl-2-[(2-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H25N5O4/c1-14-6-4-5-7-16(14)13-26-19(28)17-18(23(3)21(26)29)22-20-24(8-10-30-11-9-27)15(2)12-25(17)20/h4-7,12,27H,8-11,13H2,1-3H3
• InChI Key: ICELVGFKRWQATP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=O)C3=C(N=C4N3C=C(N4CCOCCO)C)N(C2=O)C
• Molecular Formula: C21H25N5O4
• Molecular Weight: 411.5 g/mol

Description

8-(2-(2-hydroxyethoxy)ethyl)-1,7-dimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C21H25N5O4 and its molecular weight is 411.462. The purity is usually 95%.
BenchChem offers high-quality 8-(2-(2-hydroxyethoxy)ethyl)-1,7-dimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(2-(2-hydroxyethoxy)ethyl)-1,7-dimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Studies and Receptor Affinity

A significant application area involves molecular studies and receptor affinity analyses. For instance, studies have detailed the structural elucidation and interaction of purine derivatives with specific biological targets, such as enzymes and receptors. This includes investigating the conformational preferences of these molecules in both their free and bound states to proteins like thymidine kinase, revealing insights into their molecular behavior and potential therapeutic targeting mechanisms (Czaplicki et al., 1996). Further research has synthesized and tested novel series of arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones for their affinity toward serotoninergic and dopaminergic receptors, highlighting their potential as antidepressant and anxiolytic-like agents (Zagórska et al., 2015).

Synthetic Methodologies

Another critical area is the development of synthetic methodologies for purine derivatives, which has implications for creating compounds with specific biological activities. Studies have outlined routes for synthesizing 4-alkyl- or 4-phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones, demonstrating the versatility of synthetic approaches in accessing variously substituted purine analogs (Simo et al., 1998). These methodologies pave the way for generating diverse molecules for further pharmacological evaluation.